Cas no 50896-98-5 (Butanoic acid,2-amino-4-[(S)-methylsulfinyl]-, (2R)-)

Butanoic acid,2-amino-4-[(S)-methylsulfinyl]-, (2R)- structure
50896-98-5 structure
Product Name:Butanoic acid,2-amino-4-[(S)-methylsulfinyl]-, (2R)-
CAS No:50896-98-5
MF:C5H11NO3S
MW:165.210740327835
CID:373126
PubChem ID:9577091
Update Time:2025-04-19

Butanoic acid,2-amino-4-[(S)-methylsulfinyl]-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-amino-4-[(S)-methylsulfinyl]-, (2R)-
    • (S-(R*,S*))-2-Amino-4-(methylsulfinyl)butanoic acid
    • Butanoicacid, 2-amino-4-(methylsulfinyl)-, [S-(R*,S*)]-
    • D-Methionine-l-sulfoxide
    • DTXSID80198919
    • D-methionine (S)-S-oxide
    • (2R)-2-amino-4-[(S)-methylsulfinyl]butanoic acid
    • Q27121446
    • d-methionine-S-sulfoxide
    • SCHEMBL38627
    • CHEBI:49036
    • Butanoic acid, 2-amino-4-(methylsulfinyl)-, (S-(R*,S*))-
    • 50896-98-5
    • Inchi: 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10+/m1/s1
    • InChI Key: QEFRNWWLZKMPFJ-KNODYTOMSA-N
    • SMILES: [S@](C)(CC[C@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 165.045964
  • Monoisotopic Mass: 165.045964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 99.6

Experimental Properties

  • Density: 1.385
  • Boiling Point: 434.3°Cat760mmHg
  • Flash Point: 216.4°C
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